5-(4-fluorobenzyl)-3-oxo-2-phenyl-N-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

Specification

• CAS No.: 921508-54-5
• Molecular Formula: C25H23FN4O3
• Molecular Weight: 446.482
• IUPAC Name: 5-[(4-fluorophenyl)methyl]-3-oxo-N-(oxolan-2-ylmethyl)-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• Standard InChI: InChI=1S/C25H23FN4O3/c26-18-10-8-17(9-11-18)14-29-15-21(24(31)27-13-20-7-4-12-33-20)23-22(16-29)25(32)30(28-23)19-5-2-1-3-6-19/h1-3,5-6,8-11,15-16,20H,4,7,12-14H2,(H,27,31)
• Standard InChI Key: UDWOERWWIANXRO-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CN(C=C3C2=NN(C3=O)C4=CC=CC=C4)CC5=CC=C(C=C5)F

Introduction

5-(4-fluorobenzyl)-3-oxo-2-phenyl-N-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a complex organic compound with a molecular formula of C25H23FN4O3 and a molecular weight of 446.5 g/mol. This compound belongs to the pyrazolo[4,3-c]pyridine class, which is known for its diverse biological activities, including potential applications in pharmaceuticals.

Synthesis and Preparation

While specific synthesis details for this compound are not readily available, compounds within the pyrazolo[4,3-c]pyridine class are typically synthesized through multi-step reactions involving the formation of the pyrazolo[4,3-c]pyridine ring followed by substitution reactions to introduce the desired functional groups. Common methods include condensation reactions and nucleophilic substitutions.

Biological Activity and Potential Applications

Although specific biological activity data for this compound is not available, compounds within the pyrazolo[4,3-c]pyridine class have been explored for various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of a fluorobenzyl group and a tetrahydrofuran ring may influence its pharmacokinetic properties and interaction with biological targets.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity screening, and pharmacokinetic evaluation. The compound's structural features suggest potential for drug development, particularly in areas where pyrazolo[4,3-c]pyridine derivatives have shown promise.